Cas no 92852-89-6 (2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid
• CAS No: 92852-89-6
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 5811482
• PubChem ID: 21813653
• Update Time: 2025-05-25

2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1229290
• 2-{[(benzyloxy)carbonyl]amino}-3-(pyrimidin-5-yl)propanoic acid
• 92852-89-6
• 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid

• Inchi： 1S/C15H15N3O4/c19-14(20)13(6-12-7-16-10-17-8-12)18-15(21)22-9-11-4-2-1-3-5-11/h1-5,7-8,10,13H,6,9H2,(H,18,21)(H,19,20)
• InChI Key： JJXPTROKCHGLKB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CC1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 301.10625597g/mol
• Monoisotopic Mass: 301.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid

2-{(Benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 92852-89-6, known as 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The name itself highlights several key components: the benzyloxy group, the carbonyl amino functionality, and the pyrimidinyl moiety, all of which contribute to its chemical properties and biological activity.

Recent studies have focused on the synthesis and characterization of this compound, particularly its role in inhibiting specific enzymes or pathways associated with diseases such as cancer and inflammation. Researchers have employed advanced techniques like X-ray crystallography and computational modeling to understand its three-dimensional structure and binding affinity to target proteins. These findings underscore its potential as a lead compound for therapeutic interventions.

The benzyloxy group in 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid plays a crucial role in modulating the compound's solubility and bioavailability. This group also enhances its stability under physiological conditions, making it a favorable candidate for drug delivery systems. Moreover, the pyrimidinyl moiety is known for its ability to interact with nucleic acids, suggesting potential applications in antiviral therapies.

One of the most promising aspects of this compound is its ability to inhibit key enzymes involved in cellular signaling pathways. For instance, studies have shown that it can suppress the activity of kinases, which are often overexpressed in cancer cells. This property makes it a valuable tool in the development of targeted therapies aimed at reducing tumor growth and metastasis.

In addition to its enzymatic inhibitory effects, 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid has demonstrated anti-inflammatory properties in preclinical models. Its ability to modulate cytokine production and reduce oxidative stress highlights its potential as a treatment for chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and preclinical trials.

From an environmental standpoint, the compound's degradation pathways have been investigated to assess its eco-toxicological impact. Studies indicate that it undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in aquatic environments. This information is critical for regulatory compliance and sustainable chemical practices.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid represents a promising molecule with diverse applications in medicine and biotechnology. Its unique chemical structure, combined with recent advancements in synthetic methods and biological testing, positions it as a key player in future drug discovery efforts.